Cas no 1805427-99-9 (5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol)

• Product Name: 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol
• CAS No: 1805427-99-9
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4863651
• Update Time: 2025-06-11

5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol

• Inchi： 1S/C8H8BrF2NO2/c1-14-7-5(3-13)12-2-4(9)6(7)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： UZJVYBARNHVRJJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CO)C(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4

Additional information on 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol

5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol: A Comprehensive Overview

The compound 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol (CAS No. 1805427-99-9) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyridine ring system, which serves as a versatile scaffold for functionalization. The presence of substituents such as the bromine atom at position 5, the difluoromethyl group at position 4, and the methoxy group at position 3 introduces unique electronic and steric properties that make this compound a valuable research subject.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The bromine substituent at position 5 is known to enhance the molecule's stability and bioavailability, while the difluoromethyl group at position 4 contributes to its lipophilicity, which is crucial for membrane permeability. The methoxy group at position 3 not only increases the molecule's solubility but also acts as a directing group for further functionalization. These features make 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol a promising candidate for developing bioactive compounds.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of the bromine and difluoromethyl groups with high precision. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of pharmacological activity, 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol has shown potential in several areas. Preclinical studies have demonstrated its antimicrobial activity, particularly against Gram-positive bacteria. This is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymatic pathways. Additionally, recent research has explored its anticancer properties, with studies indicating selective cytotoxicity against various cancer cell lines. The compound's ability to induce apoptosis in cancer cells suggests its potential as a lead molecule for anticancer drug development.

The environmental impact of this compound is another area of interest. Given its structural complexity, understanding its biodegradation pathways is crucial for assessing its ecological safety. Recent studies have employed computational models to predict the degradation mechanisms of 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol under different environmental conditions. These models suggest that the compound undergoes hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts.

Furthermore, the application of this compound in agrochemicals has been explored. Its ability to inhibit key enzymes involved in plant pathogenesis makes it a potential candidate for developing fungicides or herbicides. Field trials conducted under controlled conditions have shown promising results, with minimal adverse effects on non-target organisms.

In conclusion, 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-methanol (CAS No. 1805427-99-9) is a multifaceted compound with diverse applications across various industries. Its unique structural features and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing scientific and technological frontiers.